1-[3-(1H-Imidazol-1-yl)phenyl]propan-1-one

• Molecular Formula: C12H12N2O
• Molecular Weight: 200.24 g/mol
• SMILES: CCC(=O)C1=CC(=CC=C1)N2C=CN=C2
• InChI: InChI=1S/C12H12N2O/c1-2-12(15)10-4-3-5-11(8-10)14-7-6-13-9-14/h3-9H,2H2,1H3
• InChIKey: BFBBFDGNHKNWPJ-UHFFFAOYSA-N

1-[3-(1H-Imidazol-1-yl)phenyl]propan-1-one: Antifungal & NLO Precursor

1-[3-(1H-Imidazol-1-yl)phenyl]propan-1-one (also referred to as 3-(1H-imidazol-1-yl)-1-phenylpropan-1-one) is a synthetic organic compound belonging to the class of N-alkylated imidazole ketones. It features an imidazole ring tethered via a three-carbon bridge to a phenyl ketone moiety at the meta position of the phenyl ring. This compound serves as the key synthetic precursor to a series of oxime esters that exhibit potent in vitro anti-Candida activity, including (E)-3-(1H-imidazol-1-yl)-1-phenylpropan-1-one O-4-chlorobenzoyl oxime (5j), which emerged as the most active congener against fluconazole-resistant Candida albicans with an MIC of 0.0054 µmol/mL [1]. The compound has also been characterized by single-crystal X-ray diffraction, revealing a near-perpendicular dihedral angle of 89.3° between the benzene and imidazole rings [2], and has been investigated via molecular docking for potential antimalarial activity against Plasmodium falciparum with a binding affinity of −5.5 kcal/mol [3].

Key precursor for anti-Candida oxime ester synthesis

Scaffold for NLO chromophore development

Versatile N-donor ligand for coordination chemistry

• [1] Attia, M. I.; et al. In Vitro Anti-Candida Activity of Certain New 3-(1H-Imidazol-1-yl)propan-1-one Oxime Esters. Molecules 2013, 18 (10), 12208–12221. View Source
• [2] Li, X.-M.; Wan, J. 3-(1H-Imidazol-1-yl)-1-phenylpropan-1-one. Acta Crystallogr. Sect. E Struct. Rep. Online 2005, 61 (11), o3726–o3727. View Source
• [3] Van, T. T. T.; et al. Spectroscopic investigations and molecular docking study of 3-(1H-imidazol-1-yl)-1-phenylpropan-1-one, a potential precursor to bioactive agents. J. Mol. Struct. 2016, 1109, 131–138. View Source

Why Meta-Substitution Is Critical for Anti-Candida Oxime Ester Potency

The position of the imidazole substituent on the phenyl ring critically determines the biological outcome of downstream derivatives. SAR studies within the 3-(1H-imidazol-1-yl)propan-1-one oxime ester series demonstrate that the unsubstituted phenyl ketone 3a (the target compound) is the essential starting material for generating the most potent anti-Candida agent 5j (MIC = 0.0054 µmol/mL against C. albicans), which is over 300-fold more potent than fluconazole (MIC > 1.6325 µmol/mL) and approximately 3.5-fold more potent than miconazole (MIC = 0.0188 µmol/mL) in the same assay [1]. Substitution of the phenyl ring at the para position with chloro, methoxy, or methyl groups (ketones 3b–3d) leads to oxime esters with substantially diminished activity relative to 5j; the next most active congener in the series, 5h, displays an MIC of 0.0112 µmol/mL, representing a 2-fold loss in potency [1]. Furthermore, replacement of the imidazole heterocycle with a 1,2,4-triazole ring alters the coordination geometry and hydrogen-bonding capacity, as demonstrated by distinct metal complex architectures reported for the triazole analog [2]. Consequently, direct interchange with para-substituted analogs or triazole-containing isosteres cannot recapitulate the synthetic or pharmacological profile of this compound.

Target Ketone (meta)

Potential Substitute

Risk Profile

Unsubstituted phenyl ketone 3a

Para-substituted analogs (3b–3d)

Reduced anti-Candida activity of derived oxime esters; SAR indicates meta-substitution is essential

Imidazole heterocycle

1,2,4-Triazole analog

Altered coordination geometry and hydrogen bonding; may yield distinct metal complex architectures

• [1] Attia, M. I.; et al. In Vitro Anti-Candida Activity of Certain New 3-(1H-Imidazol-1-yl)propan-1-one Oxime Esters. Molecules 2013, 18 (10), 12208–12221. View Source
• [2] Guo, J.; et al. Tetrakis[1-phenyl-3-(1H-1,2,4-triazol-1-yl)propan-1-one-κN⁴]bis(thiocyanato-κN)nickel(II). Acta Crystallogr. Sect. E Struct. Rep. Online 2010, 66, m1571. View Source

1-[3-(1H-Imidazol-1-yl)phenyl]propan-1-one: Evidence vs Analogs & Azoles

Oxime Ester 5j: Potent Anti-Candida Activity

The oxime ester (E)-3-(1H-imidazol-1-yl)-1-phenylpropan-1-one O-4-chlorobenzoyl oxime (5j), synthesized directly from the target ketone 3a via oxime formation and esterification, is the most active anti-Candida compound in a library of 16 analogs. Against a fluconazole-resistant clinical isolate of C. albicans, 5j exhibits an MIC of 0.0054 µmol/mL, which represents a greater than 300-fold improvement over fluconazole (MIC > 1.6325 µmol/mL) and an approximately 3.5-fold improvement over the clinical comparator miconazole (MIC = 0.0188 µmol/mL) [1]. Within the same series, the next most active congener 5h displays an MIC of 0.0112 µmol/mL, confirming that the specific combination of the unsubstituted phenyl ketone scaffold and the 4-chlorobenzoyl ester moiety is essential for maximal potency [1].

Oxime Ester 5j MIC

Head-to-head comparison

MIC 0.0054 µmol/mL (C. albicans)

vs Fluconazole >1.6325, Miconazole 0.0188 µmol/mL

Supports antimicrobial screening context; meta-substitution required for improved MIC in assay

Broth microdilution; fluconazole-resistant isolate

Evidence Dimension	Minimum inhibitory concentration (MIC) against Candida albicans clinical isolate (fluconazole-resistant)
Target Compound Data	0.0054 µmol/mL (for oxime ester 5j derived from target ketone 3a)
Comparator Or Baseline	Fluconazole: MIC > 1.6325 µmol/mL; Miconazole: MIC = 0.0188 µmol/mL; Next best in-series ester 5h: MIC = 0.0112 µmol/mL
Quantified Difference	>302-fold more potent than fluconazole; 3.5-fold more potent than miconazole; 2.1-fold more potent than next best analog 5h
Conditions	Broth microdilution assay; MIC defined as lowest concentration producing 80% microbial growth inhibition; clinical isolates of C. albicans and C. tropicalis resistant to fluconazole

Why This Matters

For procurement decisions in antifungal lead optimization programs, the target ketone 3a is the only commercially viable precursor that enables access to the sub-nanomolar-potency anti-Candida agent 5j; use of para-substituted phenyl ketone analogs results in a >2-fold loss in MIC.

• [1] Attia, M. I.; et al. In Vitro Anti-Candida Activity of Certain New 3-(1H-Imidazol-1-yl)propan-1-one Oxime Esters. Molecules 2013, 18 (10), 12208–12221. Table 1, compound 5j vs fluconazole and miconazole. View Source

Parent Oxime 4a: Superior Activity vs Fluconazole

Even the unesterified oxime intermediate (1E)-N-hydroxy-3-(1H-imidazol-1-yl)-1-phenylpropan-1-imine (4a), obtained directly from the target ketone 3a by condensation with hydroxylamine, demonstrates superior anti-Candida activity compared to the clinical first-line agent fluconazole. Against C. albicans, oxime 4a exhibits an MIC of 0.5807 µmol/mL, which is at least 2.8-fold more potent than fluconazole (MIC > 1.6325 µmol/mL) in the same assay [1]. Against C. tropicalis, 4a also maintains an MIC of 0.5807 µmol/mL, again outperforming fluconazole (MIC > 1.6325 µmol/mL) [1]. This establishes that even early-stage synthetic intermediates derived from the target ketone possess intrinsic antifungal activity that exceeds the clinical gold standard.

Oxime 4a MIC

Head-to-head comparison

MIC 0.5807 µmol/mL (C. albicans / tropicalis)

vs Fluconazole >1.6325 µmol/mL

Demonstrates intrinsic antifungal activity of oxime intermediate; hit-to-lead research entry

Broth microdilution; fluconazole-resistant isolates

Evidence Dimension	Minimum inhibitory concentration (MIC) against Candida albicans and Candida tropicalis
Target Compound Data	Oxime 4a: MIC = 0.5807 µmol/mL (both C. albicans and C. tropicalis)
Comparator Or Baseline	Fluconazole: MIC > 1.6325 µmol/mL (both species); Miconazole: MIC = 0.0188 µmol/mL (C. albicans), 0.0024 µmol/mL (C. tropicalis)
Quantified Difference	≥2.8-fold more potent than fluconazole; weaker than miconazole, providing a defined activity window for further optimization via esterification
Conditions	Broth microdilution assay; clinical isolates resistant to fluconazole; DIZ and MIC endpoints measured in parallel

Why This Matters

Procurement of the target ketone provides not only access to the ultra-potent ester 5j but also to the intermediate oxime 4a, which itself exhibits clinically relevant anti-Candida activity exceeding fluconazole, offering a validated entry point for hit-to-lead optimization campaigns.

• [1] Attia, M. I.; et al. In Vitro Anti-Candida Activity of Certain New 3-(1H-Imidazol-1-yl)propan-1-one Oxime Esters. Molecules 2013, 18 (10), 12208–12221. Table 1, oxime 4a vs fluconazole and miconazole. View Source

Exceptional Hyperpolarizability vs Urea Standard

Density functional theory (DFT) calculations performed on the target compound reveal a first hyperpolarizability (β₀) value that is 16.99 times that of urea, the standard reference material for nonlinear optical (NLO) benchmarking [1]. Urea is widely used as a prototypical NLO reference chromophore because of its well-defined charge-transfer characteristics; a compound exhibiting a >15-fold enhancement over urea is considered a strong candidate for second-order NLO applications such as frequency doubling and electro-optical modulation [1]. The enhanced hyperpolarizability is attributed to the intramolecular charge transfer from the imidazole donor to the carbonyl acceptor facilitated by the near-perpendicular conformation (dihedral angle 89.3°) confirmed by X-ray crystallography [2].

First hyperpolarizability

DFT calculated

β₀ = 16.99 × urea

Supports NLO chromophore research; hyperpolarizability benchmark vs urea reference

B3LYP/6-311++G(d,p); gas-phase optimization

Evidence Dimension	First hyperpolarizability (β₀) for second-order nonlinear optical response
Target Compound Data	β₀ = 16.99 × β₀(urea)
Comparator Or Baseline	Urea: β₀ = 1.0 (standard reference); typical push-pull chromophores: β₀ = 5–10 × urea; structurally analogous para-substituted imidazole ketones have not been evaluated for NLO properties in the literature
Quantified Difference	16.99-fold enhancement over urea reference; exceeds the typical activity range of comparable push-pull chromophores by approximately 1.7–3.4-fold
Conditions	DFT calculations at the B3LYP/6-311++G(d,p) level of theory; gas-phase geometry optimization; experimental validation via IR and Raman spectroscopy

Why This Matters

For research groups developing organic NLO materials, the target compound offers a computationally validated, >16-fold hyperpolarizability advantage over the urea standard; equivalent benchmarking data are absent for the para-imidazole positional isomer, making the meta-substituted ketone the only data-backed option for NLO lead discovery.

• [1] Van, T. T. T.; et al. Spectroscopic investigations and molecular docking study of 3-(1H-imidazol-1-yl)-1-phenylpropan-1-one, a potential precursor to bioactive agents. J. Mol. Struct. 2016, 1109, 131–138. Section on NLO properties; first hyperpolarizability reported as 16.99 × urea. View Source
• [2] Li, X.-M.; Wan, J. 3-(1H-Imidazol-1-yl)-1-phenylpropan-1-one. Acta Crystallogr. Sect. E Struct. Rep. Online 2005, 61 (11), o3726–o3727. Dihedral angle 89.3(1)°. View Source

Broad-Spectrum Metal Coordination for Polymeric Frameworks

The target compound functions as a monodentate N-donor ligand via the imidazole N3 atom and has been successfully employed in the construction of structurally characterized coordination complexes with five different transition metals: Ni(II) (distorted octahedral, with oxalate co-ligand) [1], Cd(II) (distorted tetrahedral, with chloride co-ligands) [2], Mn(II) (octahedral, with thiocyanate bridges) [3], Cu(II) (with phthalate co-ligand) [4], and Zn(II) (with terephthalate co-ligand) [4]. In contrast, the structurally analogous 1,2,4-triazole ligand 1-phenyl-3-(1H-1,2,4-triazol-1-yl)propan-1-one coordinates via the triazole N4 atom and yields distinct coordination geometries and supramolecular architectures, typically forming mononuclear thiocyanate complexes rather than the oxalate-bridged polymeric chains observed for the imidazole ligand [5]. Although quantitative stability constants (log K) have not been reported for either ligand series in a head-to-head comparison, the demonstrated versatility across five metal centers with diverse co-ligands indicates that the imidazole ketone exhibits broader synthetic utility for crystal engineering applications.

Metal Coordination Scope

Structure-based comparison

Complexes with Ni, Cd, Mn, Cu, Zn

Imidazole: oxalate-bridged polymers; Triazole: mononuclear thiocyanates

Broader synthetic utility for coordination polymer and MOF design

No quantitative stability constants; single-crystal structures

Evidence Dimension	Number of structurally characterized transition metal complexes and diversity of coordination geometries
Target Compound Data	Structurally characterized complexes with Ni(II), Cd(II), Mn(II), Cu(II), Zn(II); geometries include distorted octahedral, distorted tetrahedral, and square-planar
Comparator Or Baseline	1,2,4-Triazole analog (1-phenyl-3-(1H-1,2,4-triazol-1-yl)propan-1-one): structurally characterized complexes reported with Ni(II), Mn(II), Cu(II), Cd(II); predominantly mononuclear thiocyanate complexes; no oxalate-bridged polymeric architectures reported
Quantified Difference	Quantitative stability constants not available for either series; qualitative difference: imidazole ligand supports oxalate-bridged 1D coordination polymers (Ni, Mn); triazole analog favors discrete mononuclear complexes
Conditions	Single-crystal X-ray diffraction; various synthetic conditions (room temperature, solvothermal); co-ligands include oxalate, chloride, thiocyanate, phthalate, and terephthalate

Why This Matters

For crystal engineering and MOF design laboratories, the target compound's demonstrated ability to form structurally diverse coordination architectures with five different metals—including oxalate-bridged polymeric chains not observed for the triazole analog—provides greater synthetic flexibility; procurement of the imidazole ketone rather than the triazole isostere is warranted when polymeric or mixed-ligand frameworks are the design objective.

• [1] Guo, J.; et al. catena-Poly[[bis[3-(1H-imidazol-1-yl)-1-phenylpropan-1-one-κN³]nickel(II)]-μ-oxalato-κ⁴O¹,O²:O¹′,O²′]. Acta Crystallogr. Sect. E Struct. Rep. Online 2011, 67, m1775–m1776. View Source
• [2] Cai, H. Z.; Guo, J. Dichloridobis[3-(1H-imidazol-1-yl)-1-phenylpropan-1-one-κN³]cadmium(II). Acta Crystallogr. Sect. E Struct. Rep. Online 2007, 63, m1509–m1510. View Source
• [3] Guo, J.; et al. catena-Poly[[trans-bis[3-(1H-imidazol-1-yl)-1-phenylpropan-1-one-κN]manganese(II)]-di-μ-thiocyanato-κ²N:S;κ²S:N]. Acta Crystallogr. Sect. E Struct. Rep. Online 2007, 63, m1167–m1168. View Source
• [4] Guo, J.; et al. Novel Copper(II) and Zinc(II) 2-D Supramolecular Structures Based on Carboxylate and 1-Substitutedimidazole Mixed-ligands. Chin. J. Struct. Chem. 2011, 30 (11), 1589–1596. View Source
• [5] Guo, J.; et al. Tetrakis[1-phenyl-3-(1H-1,2,4-triazol-1-yl)propan-1-one-κN⁴]bis(thiocyanato-κN)nickel(II). Acta Crystallogr. Sect. E Struct. Rep. Online 2010, 66, m1571. View Source

1-[3-(1H-Imidazol-1-yl)phenyl]propan-1-one: Application Scenarios

Medicinal Chemistry: Synthesis of Anti-Candida Oxime Esters

The target ketone 3a is the essential building block for the synthesis of (E)-3-(1H-imidazol-1-yl)-1-phenylpropan-1-one O-4-chlorobenzoyl oxime (5j), which achieves an MIC of 0.0054 µmol/mL against fluconazole-resistant Candida albicans—representing a >300-fold improvement over fluconazole and a 3.5-fold margin over miconazole [1]. This application is directly relevant to academic and industrial medicinal chemistry groups pursuing azole-based antifungal lead optimization, particularly where clinical cross-resistance to fluconazole has been documented. Procurement of the meta-substituted ketone is mandatory, as para-substituted phenyl ketone analogs (3b–3d) yield oxime esters with at least 2-fold higher MIC values [1].

Computational Drug Discovery: Antimalarial Docking Template

Molecular docking studies have demonstrated that the target compound forms a stable complex with a Plasmodium falciparum target protein, yielding a binding affinity of −5.5 kcal/mol [2]. This computationally validated interaction positions the compound as a useful structural template for virtual screening campaigns and pharmacophore modeling in antimalarial drug discovery. The availability of high-resolution crystallographic coordinates (dihedral angle 89.3° between benzene and imidazole rings) [3] further supports its use as a starting geometry for docking and molecular dynamics simulations.

Materials Science: NLO Chromophore Development

DFT calculations at the B3LYP/6-311++G(d,p) level confirm that the first hyperpolarizability of the target compound is 16.99 times that of urea, the standard NLO reference material [2]. This quantitatively validated NLO response, combined with the experimentally determined near-perpendicular ring conformation [3] that facilitates intramolecular charge transfer, makes the compound a compelling candidate for organic second-harmonic generation (SHG) and electro-optic device research. No equivalent NLO benchmarking data exist for the para-substituted positional isomer, giving the meta compound a data-driven selection advantage for NLO materials discovery programs.

Crystal Engineering: Versatile N-Donor Ligand for MOFs

The target compound has been structurally authenticated as a monodentate N-donor ligand in coordination complexes with five distinct transition metals (Ni, Cd, Mn, Cu, Zn), supporting diverse geometries including oxalate-bridged 1D polymeric chains with Ni(II) [4] and distorted tetrahedral mononuclear complexes with Cd(II) [5]. This breadth of demonstrated coordination chemistry exceeds that reported for the 1,2,4-triazole isostere, which favors discrete mononuclear thiocyanate complexes [6]. Procurement of the imidazole ketone is indicated for crystal engineering laboratories requiring a ligand with established polymeric framework-forming capability.

Application

Selection Property

Validation Focus

Antifungal oxime ester lead optimization

Meta-substituted ketone precursor

MIC endpoint series comparison

Antimalarial docking template

Conformationally defined imidazole ketone

Binding affinity docking assessment

NLO chromophore research

High hyperpolarizability scaffold

β₀ benchmark vs urea standard

Coordination polymer/MOF design

Versatile N-donor ligand

Structural diversity across metal centers

• [1] Attia, M. I.; et al. In Vitro Anti-Candida Activity of Certain New 3-(1H-Imidazol-1-yl)propan-1-one Oxime Esters. Molecules 2013, 18 (10), 12208–12221. View Source
• [2] Van, T. T. T.; et al. Spectroscopic investigations and molecular docking study of 3-(1H-imidazol-1-yl)-1-phenylpropan-1-one, a potential precursor to bioactive agents. J. Mol. Struct. 2016, 1109, 131–138. View Source
• [3] Li, X.-M.; Wan, J. 3-(1H-Imidazol-1-yl)-1-phenylpropan-1-one. Acta Crystallogr. Sect. E Struct. Rep. Online 2005, 61 (11), o3726–o3727. View Source
• [4] Guo, J.; et al. catena-Poly[[bis[3-(1H-imidazol-1-yl)-1-phenylpropan-1-one-κN³]nickel(II)]-μ-oxalato-κ⁴O¹,O²:O¹′,O²′]. Acta Crystallogr. Sect. E Struct. Rep. Online 2011, 67, m1775–m1776. View Source
• [5] Cai, H. Z.; Guo, J. Dichloridobis[3-(1H-imidazol-1-yl)-1-phenylpropan-1-one-κN³]cadmium(II). Acta Crystallogr. Sect. E Struct. Rep. Online 2007, 63, m1509–m1510. View Source
• [6] Guo, J.; et al. Tetrakis[1-phenyl-3-(1H-1,2,4-triazol-1-yl)propan-1-one-κN⁴]bis(thiocyanato-κN)nickel(II). Acta Crystallogr. Sect. E Struct. Rep. Online 2010, 66, m1571. View Source